Cas no 2309474-11-9 (2-{[5-(3-bromophenyl)-2-[(tert-butoxy)carbonyl]-octahydro-1H-isoindol-5-yl]oxy}acetic acid)

• Product Name: 2-{[5-(3-bromophenyl)-2-[(tert-butoxy)carbonyl]-octahydro-1H-isoindol-5-yl]oxy}acetic acid
• CAS No: 2309474-11-9
• MF: C₂₁H₂₈BrNO₅
• MW: 454.354725837708
• CID: 6479212
• PubChem ID: 165829889
• Update Time: 2025-07-16

2-{[5-(3-bromophenyl)-2-[(tert-butoxy)carbonyl]-octahydro-1H-isoindol-5-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7428686
• 2309474-11-9
• 2-{[5-(3-bromophenyl)-2-[(tert-butoxy)carbonyl]-octahydro-1H-isoindol-5-yl]oxy}acetic acid

• Inchi： 1S/C21H28BrNO5/c1-20(2,3)28-19(26)23-11-14-7-8-21(10-15(14)12-23,27-13-18(24)25)16-5-4-6-17(22)9-16/h4-6,9,14-15H,7-8,10-13H2,1-3H3,(H,24,25)
• InChI Key： BKOGDJPAKSMFLJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(CCC2CN(C(=O)OC(C)(C)C)CC2C1)OCC(=O)O

Computed Properties

• Exact Mass: 453.11509g/mol
• Monoisotopic Mass: 453.11509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-{[5-(3-bromophenyl)-2-[(tert-butoxy)carbonyl]-octahydro-1H-isoindol-5-yl]oxy}acetic acid

Introduction to 2-{[5-(3-bromophenyl)-2-[(tert-butoxy)carbonyl]-octahydro-1H-isoindol-5-yl]oxy}acetic Acid (CAS No. 2309474-11-9)

2-{[5-(3-bromophenyl)-2-[(tert-butoxy)carbonyl]-octahydro-1H-isoindol-5-yl]oxy}acetic acid, identified by its CAS number 2309474-11-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity, particularly in the realm of drug discovery. The intricate structure of this molecule, featuring a tert-butoxycarbonyl group and an octahydro-1H-isoindol scaffold, makes it a subject of interest for medicinal chemists and biologists alike.

The presence of the 3-bromophenyl moiety in the molecular framework suggests possible interactions with various biological targets, including enzymes and receptors. Such structural features are often engineered to enhance binding affinity and selectivity, which are crucial for the development of effective therapeutic agents. The octahydro-1H-isoindol core is particularly noteworthy, as it is a known pharmacophore in several bioactive molecules. This particular scaffold has been explored in the design of compounds with potential applications in treating neurological disorders, cardiovascular diseases, and other metabolic conditions.

In recent years, there has been a surge in research focused on isoindole derivatives due to their diverse biological activities. The compound 2-{[5-(3-bromophenyl)-2-[(tert-butoxy)carbonyl]-octahydro-1H-isoindol-5-yl]oxy}acetic acid is no exception. Studies have indicated that derivatives of this class exhibit promising properties as intermediates in the synthesis of more complex molecules. The protective tert-butoxycarbonyl (Boc) group is particularly useful in multi-step syntheses, providing stability and facilitating selective deprotection at later stages.

The< strong>bromophenyl substituent adds another layer of complexity to the molecule, enabling further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many pharmacologically active compounds. The ability to modify the< strong>bromophenyl group allows researchers to fine-tune the electronic properties and binding characteristics of the molecule, making it a versatile tool in medicinal chemistry.

The< strong{octahydro-1H-isoindol} scaffold itself is known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. This makes it an attractive motif for designing molecules that can modulate protein function. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy, facilitating the rational design of novel drug candidates. The< strong{octahydro-1H-isoindol} core has been successfully incorporated into various lead compounds that show efficacy in preclinical studies.

The acetic acid moiety at one end of the molecule provides a carboxylic acid functional group, which can be further modified to introduce additional biological activity or improve solubility characteristics. This versatility makes< strong>2-{[5-(3-bromophenyl)-2-[(tert-butoxy)carbonyl]-octahydro-1H-isoindol-5-yl]oxy}acetic acid a valuable building block for synthesizing more complex derivatives. Researchers have leveraged this compound to develop novel analogs with enhanced pharmacokinetic profiles and reduced toxicity.

In conclusion, 2-{[5-(3-bromophenyl)-2-[(tert-butoxy)carbonyl]-octahydro-1H-isoindol-5-yl]oxy}acetic acid (CAS No. 2309474-11-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further exploration in drug discovery. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.